Cas no 1567009-79-3 (3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid)

• Product name: 3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid
• CAS No: 1567009-79-3
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD26904980
• CID: 5463455
• PubChem ID: 104546715

3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid
• Z1665251828
• 3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid

• MDL： MFCD26904980
• Inchi： 1S/C7H5BrClNO2/c1-3-2-4(8)5(7(11)12)10-6(3)9/h2H,1H3,(H,11,12)
• InChI Key： CIMSVMOBLYGAKA-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 248.91922 g/mol
• Monoisotopic Mass: 248.91922 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.7
• Molecular Weight: 250.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid

Introduction to 3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid (CAS No. 1567009-79-3)

3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid (CAS No. 1567009-79-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a chlorine atom, and a methyl group attached to a pyridine ring, along with a carboxylic acid functional group. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid is C₈H₆BrClNO₂, and its molecular weight is approximately 244.49 g/mol. The compound is known for its stability under standard laboratory conditions, making it suitable for use in a wide range of synthetic processes. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) further enhances its utility in chemical reactions.

In recent years, the interest in 3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid has been driven by its potential applications in the development of novel drugs. Research has shown that this compound can serve as a key building block in the synthesis of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways, making them promising candidates for the treatment of inflammatory diseases.

Beyond its medicinal applications, 3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid has also been explored for its use in agrochemicals. Its structural features make it an attractive candidate for the development of herbicides and pesticides with enhanced efficacy and reduced environmental impact. Research in this area has focused on optimizing the compound's structure to improve its selectivity and stability under field conditions.

The synthesis of 3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid typically involves multi-step processes that leverage well-established chemical reactions. One common approach involves the bromination and chlorination of a substituted pyridine ring followed by the introduction of the carboxylic acid group through a series of functional group transformations. Advances in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial applications.

In terms of safety and handling, 3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid should be managed with standard precautions typical for handling organic compounds. It is important to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

The future prospects for 3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As the demand for more effective pharmaceuticals and agrochemicals grows, this compound is likely to play an increasingly important role in meeting these needs. Collaborative efforts between chemists, biologists, and engineers are essential to fully realize the potential of 3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid in various fields.